N-(3,4-difluorophenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanamide
• InChI: InChI=1S/C20H21F2N5O2/c1-10-11(2)23-20(25-19(10)29)27-13(4)15(12(3)26-27)6-8-18(28)24-14-5-7-16(21)17(22)9-14/h5,7,9H,6,8H2,1-4H3,(H,24,28)(H,23,25,29)
• InChI Key: LEIDUDFRUXVAAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=CC(=C(C=C3)F)F)C)C
• Molecular Formula: C20H21F2N5O2
• Molecular Weight: 401.4 g/mol
• CAS No.: 1172350-82-1

Description

N-(3,4-difluorophenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C20H21F2N5O2 and its molecular weight is 401.418. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds with similar structural features have been investigated for their therapeutic potential, including antidepressant, antimicrobial, anticancer, and anti-inflammatory activities. For instance, derivatives of pyrazole and pyrimidine, which share some structural similarities with the specified compound, have been explored for their potential in treating various conditions. These studies highlight the utility of such compounds in designing new therapeutic agents with specific biological activities. The antimicrobial and anticancer potentials of pyrimidine-linked pyrazole heterocyclics have been evaluated, indicating that these compounds can serve as a basis for the development of new drugs targeting specific bacterial infections and cancer types (Deohate & Palaspagar, 2020; Rahmouni et al., 2016).

Biochemical Research

In biochemical research, similar compounds have been utilized in studies focusing on enzyme inhibition, providing insights into the design of inhibitors for enzymes like acetylcholinesterase and carbonic anhydrases. This research is crucial for developing treatments for diseases like Alzheimer's and glaucoma, respectively. The novel series of polyfluoro substituted pyrazoline type sulfonamides, for instance, have shown significant inhibitory profiles against human carbonic anhydrase I and II and acetylcholinesterase enzymes, demonstrating the potential of such compounds in biochemical and pharmacological research (Yamali et al., 2020).